Cas no 158579-89-6 (4-Chloro-2-(methylsulfonamido)benzoic acid)

• Product Name: 4-Chloro-2-(methylsulfonamido)benzoic acid
• CAS No: 158579-89-6
• MF: C₈H₈ClNO₄S
• MW: 249.671420097351
• MDL: MFCD03975839
• CID: 1056687
• Update Time: 2025-04-20

4-Chloro-2-(methylsulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(methylsulfonamido)benzoic acid
• 4-chloro-2-[(methylsulfonyl)amino]Benzoic acid
• benzyl 2-amino-2-(3-hydroxyphenyl)acetate
• 3-(CBZ-AMINOMETHYL)PHENOL

• MDL： MFCD03975839
• Inchi： 1S/C8H8ClNO4S/c1-15(13,14)10-7-4-5(9)2-3-6(7)8(11)12/h2-4,10H,1H3,(H,11,12)
• InChI Key： PQJAXHDWTAAULN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)NS(C)(=O)=O

Computed Properties

• Exact Mass: 257.10500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 72.55000
• LogP: 2.83570